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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B15616481 Get Quote

Technical Support Center: SRI-31142
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) regarding the stability of SRI-31142 in aqueous solutions. The information is

intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is SRI-31142 and what is its primary mechanism of action?

A1: SRI-31142 is identified as a potent and putative allosteric inhibitor of the dopamine

transporter (DAT).[1][2] Its mechanism involves modulating DAT activity, which in turn affects

dopamine levels in the nucleus accumbens.[1][3] Unlike cocaine, it has been shown to reduce

intracranial self-stimulation (ICSS) responses, suggesting it does not produce similar abuse-

related effects.[1][3]

Q2: What are the recommended solvents and storage conditions for SRI-31142 stock

solutions?

A2: SRI-31142 is soluble in DMSO, with a reported solubility of 10 mM.[2] For long-term

storage, it is recommended to keep the solid powder at -20°C for up to 12 months.[2] Stock

solutions in a solvent should be aliquoted to avoid repeated freeze-thaw cycles and can be

stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2]

Q3: Why might I be observing precipitation when diluting my SRI-31142 stock solution into an

aqueous buffer?
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A3: SRI-31142 is a hydrophobic molecule, as indicated by its solubility in organic solvents like

DMSO. When a concentrated stock solution in an organic solvent is diluted into an aqueous

buffer, the significant change in solvent polarity can cause the compound to exceed its solubility

limit in the aqueous medium, leading to precipitation.

Q4: How can I improve the solubility of SRI-31142 in my aqueous experimental buffer?

A4: To improve solubility, you can try several approaches. Using a co-solvent such as ethanol

or polyethylene glycol (PEG) in your final aqueous solution may help. Additionally, gentle

warming and vortexing can aid in dissolution. It is also crucial to ensure the pH of the buffer is

compatible with the compound, although specific pH-solubility data for SRI-31142 is not readily

available.

Q5: Are there any known degradation pathways for SRI-31142 in aqueous solutions?

A5: Currently, there is no specific information available in the public domain detailing the

degradation pathways of SRI-31142 in aqueous solutions. As with many complex organic

molecules, hydrolysis or oxidation could be potential degradation routes, especially with

prolonged storage in aqueous media or exposure to light and oxygen.

Troubleshooting Guide
Issue 1: Precipitation observed immediately upon dilution into aqueous buffer.

Question: I diluted my 10 mM SRI-31142 stock in DMSO into my phosphate-buffered saline

(PBS) for a final concentration of 10 µM, and I immediately saw a cloudy precipitate. What

should I do?

Answer: This is likely due to the low aqueous solubility of SRI-31142.

Reduce the Final Concentration: Try diluting to a lower final concentration (e.g., 1 µM or

lower) to see if the compound remains in solution.

Use a Co-solvent: Prepare your aqueous buffer with a small percentage of a water-

miscible organic solvent (e.g., 1-5% DMSO or ethanol) to increase the solubility of SRI-
31142. Ensure the final concentration of the co-solvent is compatible with your

experimental system.
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Stepwise Dilution: Instead of a single large dilution, perform serial dilutions. This can

sometimes help keep the compound in solution.

Freshly Prepare Solutions: Always prepare your final aqueous working solutions

immediately before use to minimize the time for potential precipitation.

Issue 2: Loss of biological activity over time in aqueous solution.

Question: My freshly prepared aqueous solution of SRI-31142 shows the expected biological

effect, but if I use the same solution a day later, the activity is significantly reduced. Why is

this happening?

Answer: This suggests that SRI-31142 may be unstable in your aqueous buffer over time.

Prepare Freshly: The most reliable solution is to prepare the aqueous working solution

immediately before each experiment.

Storage of Aqueous Solution: If you must store the aqueous solution, keep it at 4°C and

protected from light. However, using it within a few hours is highly recommended. Avoid

storing aqueous solutions of SRI-31142 for extended periods.

Check for Adsorption: Hydrophobic compounds can adsorb to the surface of plasticware.

Consider using low-adhesion microcentrifuge tubes or glass vials for storage and

preparation.

Quantitative Data Summary
Table 1: Recommended Storage Conditions for SRI-31142

Form
Storage
Temperature

Duration Source

Solid Powder -20°C 12 Months [2]

In Solvent -80°C 6 Months [1][2]

In Solvent -20°C 1 Month [1]
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Table 2: General Recommendations for Preparing Aqueous Solutions of Hydrophobic

Compounds

Parameter Recommendation Rationale

Primary Solvent DMSO
High solubility for stock

solution.

Aqueous Buffer
Use of co-solvents (e.g., up to

5% DMSO, ethanol)

To increase the solubility of the

hydrophobic compound in the

final aqueous solution.

Preparation
Prepare fresh for each

experiment

To minimize degradation and

precipitation over time.

Mixing Vortexing and gentle warming
To aid in the dissolution

process.

Storage (Aqueous)
Short-term at 4°C, protected

from light

To slow down potential

degradation, although not

ideal.

Experimental Protocols
Protocol 1: Preparation of a 10 mM SRI-31142 Stock Solution in DMSO

Weighing: Accurately weigh the required amount of SRI-31142 solid powder in a sterile

microcentrifuge tube. (Molecular Weight: 456.55 g/mol )

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a

final concentration of 10 mM.

Dissolution: Vortex the solution thoroughly until all the solid has dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) can be used if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in low-adhesion

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage or -20°C for shorter-term storage.
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Protocol 2: Preparation of a 1 µM SRI-31142 Working Solution in Aqueous Buffer

Thaw Stock Solution: Thaw one aliquot of the 10 mM SRI-31142 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution (e.g.,

100 µM) by diluting the 10 mM stock solution in your aqueous experimental buffer. This can

help to avoid precipitation during the final dilution step.

Final Dilution: Add the required volume of the stock or intermediate solution to your final

volume of pre-warmed (if appropriate for your experiment) aqueous buffer to reach the

desired final concentration of 1 µM. It is crucial to add the stock solution to the buffer while

vortexing to ensure rapid mixing.

Immediate Use: Use the freshly prepared working solution immediately in your experiment to

ensure maximum potency and avoid potential stability issues.
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Legend Troubleshooting Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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